Cas no 841-07-6 (Benzene, 1,3,5-tributyl-)

• Product Name: Benzene, 1,3,5-tributyl-
• CAS No: 841-07-6
• MF: C₁₈H₃₀
• MW: 246.430805683136
• CID: 667771
• PubChem ID: 522808
• Update Time: 2025-04-19

Benzene, 1,3,5-tributyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tributyl-
• 1,3,5-tributylbenzene
• DTXSID70335073
• 841-07-6
• AVYPEYYPGYMFDO-UHFFFAOYSA-N

• Inchi： 1S/C18H30/c1-4-7-10-16-13-17(11-8-5-2)15-18(14-16)12-9-6-3/h13-15H,4-12H2,1-3H3
• InChI Key： AVYPEYYPGYMFDO-UHFFFAOYSA-N
• SMILES： C1(C=C(C=C(C=1)CCCC)CCCC)CCCC

Computed Properties

• Exact Mass: 246.234750957g/mol
• Monoisotopic Mass: 246.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų